Butyl pyruvate
Cat. No. B1584182
Key on ui cas rn:
20279-44-1
M. Wt: 144.17 g/mol
InChI Key: ZAZUOXBHFXAWMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08968975B2
Procedure details
First, a toluene (1 L) solution of pyruvic acid (440 g, 5.0 mol), n-butanol (371 g, 5.0 mol) and p-toluenesulfonic acid monohydrate (2.5 g) was heated and refluxed for 16 hours while removing water under a nitrogen gas stream, whereby a first reaction solution was obtained. Next, the first reaction solution was cooled to room temperature (25° C.). Thereafter, toluene was removed under reduced pressure (40 mmHg) using an evaporator, and the residue was purified by reduced pressure distillation (40 mmHg, 93 to 100° C.), whereby butyl pyruvate (505 g, yield 70%) was obtained.
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:6])(=[O:5])[C:2]([CH3:4])=[O:3].[CH2:7](O)[CH2:8][CH2:9][CH3:10]>O.C1(C)C=CC(S(O)(=O)=O)=CC=1.C1(C)C=CC=CC=1>[C:1]([O:6][CH2:7][CH2:8][CH2:9][CH3:10])(=[O:5])[C:2]([CH3:4])=[O:3] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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440 g
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Type
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reactant
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Smiles
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C(C(=O)C)(=O)O
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Name
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Quantity
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371 g
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Type
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reactant
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Smiles
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C(CCC)O
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Name
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Quantity
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2.5 g
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Type
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catalyst
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Smiles
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O.C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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Quantity
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1 L
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Setpoint
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25 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxed for 16 hours
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Duration
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16 h
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CUSTOM
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Type
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CUSTOM
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Details
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while removing water under a nitrogen gas stream, whereby a first reaction solution
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CUSTOM
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Type
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CUSTOM
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Details
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was obtained
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CUSTOM
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Type
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CUSTOM
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Details
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Thereafter, toluene was removed under reduced pressure (40 mmHg)
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CUSTOM
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Type
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CUSTOM
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Details
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an evaporator
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DISTILLATION
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Type
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DISTILLATION
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Details
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the residue was purified by reduced pressure distillation (40 mmHg, 93 to 100° C.)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C(=O)C)(=O)OCCCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 505 g | |
| YIELD: PERCENTYIELD | 70% | |
| YIELD: CALCULATEDPERCENTYIELD | 70.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
